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Compound of Interest

Compound Name: Chloroform-13C

Cat. No.: B1600117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of Chloroform-13C, an isotopically labeled form of chloroform. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development who utilize Chloroform-13C in their work. The guide presents quantitative data in

a structured format, details relevant experimental protocols for property determination, and

includes a visualization of a common experimental workflow.

Core Physical Properties of Chloroform-13C
Chloroform-13C, a colorless liquid, is a crucial compound in various scientific applications,

particularly as a solvent and an internal standard in analytical chemistry.[1] Its physical

characteristics are fundamental to its application and handling. The following table summarizes

the key physical properties of Chloroform-13C.
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Property Value Units Conditions Citations

Molecular

Formula
¹³CHCl₃ - - [1]

Molecular Weight 120.37 g/mol - [2][3][4][5]

Appearance Colorless liquid - - [1]

Melting Point -63 °C - [3][6][7][8]

-63.5 °C - [1]

Boiling Point 60.5 - 61.5 °C at 1 atm [3][6][7]

Density 1.509 g/mL at 25 °C [1][3][6][7]

Refractive Index 1.444 n20/D at 20 °C [1][3][6][7]

Isotopic Purity 99 atom % ¹³C - [3][6][7]

Chemical Purity

(Assay)
99 % (CP) - [1][3][6][7]

Experimental Protocols for Property Determination
Accurate determination of the physical properties of Chloroform-13C is essential for its proper

use. The following sections detail generalized experimental methodologies for measuring these

key characteristics.

Determination of Boiling Point (Distillation Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for determining the boiling point of a liquid like

Chloroform-13C is through distillation.[3]

Apparatus:

Distillation flask

Condenser
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Receiving flask

Thermometer

Heating mantle or water bath

Boiling chips

Procedure:

A sample of Chloroform-13C is placed in the distillation flask along with a few boiling chips

to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The flask is gently heated.

As the liquid boils, the vapor rises, and when it reaches the condenser, it cools and liquefies,

dripping into the receiving flask.

The temperature is recorded when it stabilizes, which indicates the boiling point of the liquid.

[9] This temperature should remain constant during the distillation of a pure substance.

Determination of Melting Point (Capillary Method)
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.[10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[10][11]

Capillary tubes (sealed at one end)

Thermometer

Sample of frozen Chloroform-13C
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Procedure:

A small amount of frozen, powdered Chloroform-13C is packed into a capillary tube to a

height of 2-3 mm.[12]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as it approaches

the expected melting point.[10]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range. For a pure compound, this range should be narrow (0.5-1 °C).[10]

Determination of Density (Pycnometer Method)
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.[8]

Apparatus:

Pycnometer (a glass flask with a specific, accurately known volume)

Analytical balance

Thermometer

Sample of Chloroform-13C

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is then filled with Chloroform-13C, ensuring no air bubbles are trapped.

The temperature of the liquid is recorded.

The filled pycnometer is weighed again.
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The mass of the Chloroform-13C is determined by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[8][13]

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of Chloroform-13C

Procedure:

The prism of the Abbe refractometer is cleaned and calibrated using a standard of known

refractive index.

A few drops of Chloroform-13C are placed on the surface of the measuring prism.

The prisms are closed and the temperature is allowed to equilibrate, typically to 20 °C, using

the connected water bath.

Light is passed through the sample and the telescope eyepiece is adjusted until the dividing

line between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Experimental Workflow: Use as an Internal Standard
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Isotopically labeled compounds like Chloroform-13C are frequently used as internal standards

in analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS).[14][15][16] An internal standard is a compound

of known concentration that is added to an unknown sample to facilitate the quantification of

the analyte. The following diagram illustrates a typical workflow for using Chloroform-13C as

an internal standard.

Sample Preparation

Analytical Measurement

Quantification

Analyte Sample

Spiked Sample

Add known amount of Internal Standard

Chloroform-13C
(Internal Standard)

GC-MS or LC-MS Analysis

Raw Data
(Peak Areas)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Determine Analyte Concentration

Calibration Curve
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Chloroform-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600117#what-are-the-physical-properties-of-
chloroform-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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